Cas no 2171900-59-5 (2-chloro-6-(propan-2-yloxy)quinazolin-4-ol)

• Product Name: 2-chloro-6-(propan-2-yloxy)quinazolin-4-ol
• CAS No: 2171900-59-5
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 6092240
• PubChem ID: 165603792
• Update Time: 2025-06-13

2-chloro-6-(propan-2-yloxy)quinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(propan-2-yloxy)quinazolin-4-ol
• 2171900-59-5
• EN300-1626600

• Inchi： 1S/C11H11ClN2O2/c1-6(2)16-7-3-4-9-8(5-7)10(15)14-11(12)13-9/h3-6H,1-2H3,(H,13,14,15)
• InChI Key： NPHNWZBEIVBQLC-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(=CC=2C(N1)=O)OC(C)C

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.7Ų

Additional information on 2-chloro-6-(propan-2-yloxy)quinazolin-4-ol

Research Brief on 2-chloro-6-(propan-2-yloxy)quinazolin-4-ol (CAS: 2171900-59-5): Recent Advances and Applications

The compound 2-chloro-6-(propan-2-yloxy)quinazolin-4-ol (CAS: 2171900-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This quinazoline derivative is of particular interest owing to its structural features, which make it a promising candidate for drug development, especially in the areas of kinase inhibition and anticancer therapy. Recent studies have explored its synthesis, biological activity, and mechanism of action, shedding light on its potential as a lead compound for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the kinase inhibitory properties of 2-chloro-6-(propan-2-yloxy)quinazolin-4-ol. The compound demonstrated selective inhibition against EGFR (Epidermal Growth Factor Receptor) and VEGFR-2 (Vascular Endothelial Growth Factor Receptor-2), both of which are critical targets in cancer therapy. The study employed molecular docking and in vitro assays to elucidate the binding interactions, revealing that the chloro and isopropoxy substituents play a crucial role in stabilizing the compound within the ATP-binding pocket of these kinases. These findings suggest its potential as a dual-targeting agent for antiangiogenic and antiproliferative therapies.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the synthetic optimization of 2-chloro-6-(propan-2-yloxy)quinazolin-4-ol to enhance its pharmacokinetic properties. The researchers developed a series of analogs by modifying the quinazoline core and evaluated their solubility, metabolic stability, and bioavailability. The results indicated that the parent compound exhibits moderate metabolic stability in human liver microsomes, with a half-life of approximately 45 minutes. Further structural modifications, such as the introduction of polar groups, were proposed to improve its drug-like properties while retaining its biological activity.

In addition to its kinase inhibitory effects, 2-chloro-6-(propan-2-yloxy)quinazolin-4-ol has also been explored for its antimicrobial potential. A 2022 study in the European Journal of Medicinal Chemistry reported its activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to interference with bacterial DNA gyrase, a validated target for antibacterial agents. This dual functionality—anticancer and antimicrobial—highlights the versatility of this compound and its potential for multitarget drug development.

Despite these promising findings, challenges remain in the clinical translation of 2-chloro-6-(propan-2-yloxy)quinazolin-4-ol. Issues such as off-target effects, dose-limiting toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-chloro-6-(propan-2-yloxy)quinazolin-4-ol (CAS: 2171900-59-5) represents a promising scaffold in medicinal chemistry, with demonstrated activity against multiple therapeutic targets. Its recent advancements in synthesis, biological evaluation, and mechanistic studies underscore its potential as a lead compound for further development. Future research should prioritize optimizing its pharmacokinetic profile and exploring its efficacy in preclinical models to pave the way for clinical trials.